Cas no 2169-64-4 (6-Azauridine Triacetate)

• Product Name: 6-Azauridine Triacetate
• CAS No: 2169-64-4
• MF: C₁₄H₁₇N₃O₉
• MW: 371.299484014511
• CID: 255576
• PubChem ID: 24847203
• Update Time: 2025-10-13

6-Azauridine Triacetate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
• 2-(2’,3’,5’-triacetyl-beta-d-ribofuranosyl)-as-triazine-3,5-(2h,4h)-dione
• 2’,3’,5’-triacetyl-6-azauridine
• 4h)-dione,2-(2’,3’,5’-triacetyl-beta-d-ribofuranosyl)-as-triazine-5-(2h
• cb304
• nsc-67239
• ta-azur
• triacetyl-6-azauridine
• AZARIBINE
• 2',3',5'-TRI-O-ACETYL-6-AZAURIDINE
• 6-AZAURIDINE 2',3',5'-TRIACETATE
• 2',3',5'-triacetyl-6-azauridine
• 6-azauridine-2',3',5'-tri-O-acetate
• 6-AZURD-TA
• Azaribine [USAN:INN:BAN]
• (-)-6-Azauridine 2',3',5'-triacetate
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)tetrahydrofuran-3,4-diyldiacetate
• CB 304
• Azaribinum
• DTXCID302635
• AI3-52937
• AZARIBINE [USAN]
• A815612
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)tetrahydrofuran-3,4-diyl diacetate
• as-Triazine-3,5(2H,4H)-dione, 2-beta-D-ribofuranosyl-, 2',3',5'-triacetate
• Azauridine triacetate
• NSC 67239
• CHEBI:88272
• CHEMBL515914
• Azaribina [INN-Spanish]
• 2-.beta.-D-Ribofuranosyl-as-triazine-3,5(2H,4H)-dione 2',3',5'-triacetate
• AZARIBINE [WHO-DD]
• NCGC00022391-04
• 2-(2',3',5'-Triacetyl-beta-D-ribofuranosyl)-as-triazine-3,5-(2H,4H)-dione
• 2169-64-4
• 6-Azaribine
• Azaribina
• AZARIBINE [INN]
• [(2R, 3R, 4R, 5R)-3, 4-diacetyloxy-5-(3, 5-dioxo-1, 2, 4-triazin-2-yl)oxolan-2-yl]methyl acetate
• Azaribine,6-
• AZR
• Q27160156
• AKOS015913256
• K1U80DO9EB
• 2-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-1,2,4-triazine-3,5(2H,4H)-dione
• 6-Azauridin-triacetat
• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2,3,5-tri-O-acetyl-.beta.-D-ribofuranosyl)-
• 6-AZAURIDINE 2',3',5'-TRIACETATE [MI]
• EINECS 218-515-6
• NSC67239
• 6-AzUR-TA
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(3,5-dioxo(4H-1,2,4-triazin-2-yl))oxolan-2-yl ]methyl acetate
• as-Triazine-3,5-(2H,4H)-dione, 2-(2',3',5'-triacetyl-beta-D-ribofuranosyl)-
• Triazure
• DTXSID1022635
• SMR000059052
• SCHEMBL117540
• SR-01000003016-2
• CB-304
• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
• as-Triazine-3,5(2H,4H)-dione, 2-beta-D-ribofuranosyl-, triacetate
• [(2R,3R,4R,5R)-3,4-diacetoxy-5-(3,5-dioxo-1,2,4-triazin-2-yl)tetrahydrofuran-2-yl]methyl acetate
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(3,5-dioxo-1,2,4-triazin-2-yl)oxolan-2-yl]methyl acetate
• Azaribine (USAN/INN)
• 2-beta-D-Ribofuranosyl-as-triazine-3,5(2H,4H)-dione 2',3',5'-triacetate
• AZARIBINE [MART.]
• 2-(beta-D-ribofuranosyl)-1,2,4-triazin-3,5(2H,4H)-dion 2',3',5'-triacetat
• Azaribinum [INN-Latin]
• Acetic acid 3,4-diacetoxy-5-(3,5-dioxo-4,5-dihydro-3H-[1,2,4]triazin-2-yl)-tetrahydro-furan-2-ylmethyl ester
• Triazure (TN)
• BRN 0631776
• UNII-K1U80DO9EB
• HMS2230B12
• MLS000069488
• NS00026940
• REGID_for_CID_16574
• 6-Azauridine triacetate
• CAS-2169-64-4
• Tox21_110878_1
• Opera_ID_1475
• SR-01000003016
• 6-Azauracilribosid-triacetat
• NCGC00022391-05
• D03029
• Tox21_110878
• 6-Azauridine Triacetate

• MDL： MFCD00006471
• Inchi： 1S/C14H17N3O9/c1-6(18)23-5-9-11(24-7(2)19)12(25-8(3)20)13(26-9)17-14(22)16-10(21)4-15-17/h4,9,11-13H,5H2,1-3H3,(H,16,21,22)/t9-,11-,12-,13-/m1/s1
• InChI Key： QQOBRRFOVWGIMD-OJAKKHQRSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)N1C(NC(C=N1)=O)=O

Computed Properties

• Exact Mass: 371.09600
• Monoisotopic Mass: 371.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 150

Experimental Properties

• Color/Form: White or off white powder2. density (g/ml, 25 ℃)
• Density: 1.3535 (rough estimate)
• Melting Point: 99-101 °C (lit.)
• Boiling Point: 501.01°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5700 (estimate)
• PSA: 155.88000
• LogP: -1.74450
• Optical Activity: [α]22/D −40.9°, c = 1 in pyridine

6-Azauridine Triacetate Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：XY8577000
• Safety Term：S24/25
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds